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Compound of Interest

Compound Name: tert-Butyl 2-ethylperoxybutyrate

Cat. No.: B1618040 Get Quote

Disclaimer: Specific safety and disposal information for tert-Butyl 2-ethylperoxybutyrate
(CAS No. 2550-33-6) is not readily available in the public domain. The following procedures are

based on general guidelines for the disposal of liquid organic peroxides and data for the closely

related compound, tert-Butyl peroxy-2-ethylhexanoate (CAS No. 3006-82-4). It is crucial to

consult your institution's Environmental Health and Safety (EHS) department and the specific

Safety Data Sheet (SDS) for the product you are using before proceeding with any disposal.

Organic peroxides are thermally unstable and can undergo hazardous decomposition.[1][2][3]

Handle with extreme care in a controlled laboratory environment.

Quantitative Data for a Related Organic Peroxide: tert-
Butyl peroxy-2-ethylhexanoate
The following table provides data for tert-Butyl peroxy-2-ethylhexanoate as an illustrative

example.
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Property Value Source

Physical State Colorless liquid [4]

Density 0.913 g/cm³ [4]

Melting Point -30 °C [4]

Boiling Point 248.9 °C at 760 mmHg [4]

Flash Point 71.8 °C [4]

Water Solubility 46.3 mg/L at 20°C [4]

Active Oxygen Content Approximately 8.16% - 8.50% [5][6]

Experimental Protocol: Disposal of Small Quantities
of Liquid Organic Peroxides
This protocol details the recommended method for the disposal of small quantities (typically

less than 1 kg) of liquid organic peroxides like tert-Butyl 2-ethylperoxybutyrate by dilution

followed by incineration. This procedure must be carried out in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE) must be worn.

Materials:

Waste liquid organic peroxide

Compatible solvent (e.g., mineral oil, diesel fuel, or other high-boiling aliphatic hydrocarbons)

Clean, compatible container (polyethylene is often suitable) large enough to hold the final

diluted mixture

Stirring rod or magnetic stirrer

Personal Protective Equipment (PPE): Safety goggles, face shield, flame-retardant lab coat,

and chemical-resistant gloves.

Procedure:
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Preparation:

Ensure the work area is clean and free of incompatible materials such as strong acids,

bases, reducing agents, and metal salts.[7]

Don appropriate PPE.

Select a container that is at least five times the volume of the organic peroxide to be

disposed of.

Dilution:

Pour the chosen solvent into the disposal container. The amount of solvent should be

sufficient to dilute the organic peroxide to an active oxygen content of less than 1%.

Slowly and carefully add the waste organic peroxide to the solvent while gently stirring.

Never add the solvent to the organic peroxide, as this can lead to a dangerous reaction.

Continue to stir the mixture gently until it is homogeneous.

Labeling and Storage:

Securely cap the container, but do not seal it airtight to allow for the venting of any

decomposition products.

Clearly label the container as "Hazardous Waste: Diluted Organic Peroxide Mixture" and

include the names of both the peroxide and the solvent.

Store the container in a cool, well-ventilated area away from heat, sparks, and direct

sunlight, and in accordance with all local regulations for hazardous waste.

Final Disposal:

Arrange for the collection of the diluted organic peroxide mixture by a licensed hazardous

waste disposal company for incineration.[7][8]

Provide the disposal company with a full description of the waste, including its

composition.
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Logical Workflow for Disposal

Disposal Workflow for tert-Butyl 2-ethylperoxybutyrate
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Select Compatible Solvent

Add Solvent to Disposal Container

Slowly Add Peroxide to Solvent with Stirring

Ensure Homogeneous Mixture

Label Container as Hazardous Waste

Store in a Cool, Ventilated Area

Contact Licensed Waste Disposal Company

Arrange for Incineration
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Caption: Disposal workflow for tert-Butyl 2-ethylperoxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1618040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

